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Compound of Interest

Compound Name: AP20187

Cat. No.: B605525

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,
and handling of AP20187 stock solutions in Dimethyl Sulfoxide (DMSO). AP20187 is a
synthetic, cell-permeable small molecule widely used as a chemical inducer of dimerization
(CID).[1][2][3] It facilitates the controlled interaction of engineered fusion proteins containing a
modified FK506-binding protein (FKBP) domain, specifically the F36V mutant.[4] This property
allows for the conditional regulation of various cellular processes, such as signal transduction,
gene expression, and apoptosis, making it a valuable tool in chemical genetics and drug
development.[2][5][6]

Mechanism of Action

AP20187 functions by binding to the F36V mutant of the FKBP domain (FKBPF36V), which is
often incorporated into fusion proteins of interest.[4] The binding of one AP20187 molecule to

two FKBPF36V domains induces their dimerization.[5] This dimerization can be engineered to
trigger downstream signaling events, such as the activation of a receptor's intracellular domain
or the assembly of a functional enzymatic complex.

Quantitative Data

The following tables summarize the key quantitative data for AP20187.

Table 1: Physical and Chemical Properties of AP20187
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Property Value

Molecular Formula Cs2H107N5020[7]
Molecular Weight ~1482.75 g/mol [7][8]
CAS Number 195514-80-8[7]
Appearance White to beige powder[4]

Table 2: Solubility of AP20187

Solvent Concentration

DMSO =57 mg/mL (38.44 mM)[8]

> 74.1 mg/mL[2][7]

up to 100 mM (148.28 mg/mL)[3]

Ethanol > 71.43 mg/mL (48.17 mM)[8]

up to 100 mM (148.28 mg/mL)[3]

Water Insoluble[9]

Table 3: Preparation of AP20187 Stock Solutions in DMSO

To prepare a stock solution of a specific concentration, dissolve the mass of AP20187 in the
corresponding volume of fresh, anhydrous DMSO.

Desired
. 1 mg AP20187 5 mg AP20187 10 mg AP20187
Concentration
1 mM 0.6744 mL 3.3721 mL 6.7442 mL
5 mM 0.1349 mL 0.6744 mL 1.3488 mL
10 mM 0.0674 mL 0.3372 mL 0.6744 mL
20 mM 0.0337 mL 0.1686 mL 0.3372 mL
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Calculations are based on a molecular weight of 1482.75 g/mol .[7][8][10]

Table 4: Recommended Storage Conditions for AP20187

Form Storage Temperature Duration

Powder -20°C Up to 3 years[9][10]

In DMSO -20°C 1 month to 1 year[1][9]
In DMSO -80°C Up to 2 years[1][9]

Experimental Protocols

Protocol 1: Preparation of a 10 mM AP20187 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AP20187 in DMSO.

Materials and Equipment:

AP20187 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

o Preparation: Work in a clean, sterile environment, such as a laminar flow hood, to prevent
contamination.[11] Ensure all equipment is sterile.
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e Weighing: Carefully weigh out the desired amount of AP20187 powder (e.g., 1 mg) and
place it in a sterile microcentrifuge tube.

» Solvent Addition: Based on the desired final concentration of 10 mM, calculate the required
volume of DMSO. For 1 mg of AP20187, this is approximately 67.4 pL (refer to Table 3).

» Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the AP20187 powder.[11]

e Mixing: Vortex the solution gently until the AP20187 is completely dissolved. If solubility
issues arise, warming the tube at 37°C for 10 minutes or using an ultrasonic bath for a short
period can aid dissolution.[2][7]

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[12] Store the aliquots at -20°C
or -80°C as recommended in Table 4.[1][9]

Protocol 2: Dilution of AP20187 Stock Solution for Cell
Culture Applications

This protocol outlines the dilution of the DMSO stock solution into a working solution for treating
cells in culture.

Procedure:

Thawing: Thaw a single aliquot of the AP20187 stock solution at room temperature.

 Dilution: Dilute the stock solution in complete cell culture medium to the desired final working
concentration. It is recommended to perform serial dilutions.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium is kept to a minimum, preferably below 0.1%, to avoid solvent-induced cytotoxicity.
[13][14] A vehicle control (medium with the same final concentration of DMSO) should be
included in all experiments.[12]

e Application: Add the final working solution to the cells and incubate under standard culture
conditions.
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Visualizations

Workflow for Preparing AP20187 Stock Solution
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Caption: Workflow for preparing AP20187 stock solution.
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Mechanism of AP20187-Induced Dimerization
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Caption: AP20187 induces dimerization and signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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